(Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide

• IUPAC Name: (Z)-3-(1,2-benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide
• InChI: InChI=1S/C16H15N3O2/c17-9-12(16(20)19-14-3-1-2-4-14)7-11-5-6-15-13(8-11)10-18-21-15/h5-8,10,14H,1-4H2,(H,19,20)/b12-7-
• InChI Key: QSLSRVYOHWIYHU-GHXNOFRVSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=CC2=CC3=C(C=C2)ON=C3)C#N
• Isomeric SMILES: C1CCC(C1)NC(=O)/C(=C\C2=CC3=C(C=C2)ON=C3)/C#N
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

(Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide, also known as BZP, is a chemical compound that has been the subject of extensive scientific research. BZP is a synthetic compound that belongs to the class of piperazine derivatives. It has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of research applications.

Mechanism of Action

The exact mechanism of action of (Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide is not fully understood, but it is thought to act as a dopamine receptor agonist. (Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide has been shown to bind to dopamine receptors in the brain and activate them, leading to increased dopamine release. This may contribute to its therapeutic potential for the treatment of neurological disorders.
Biochemical and Physiological Effects
(Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, as well as increase the release of other neurotransmitters, such as serotonin and norepinephrine. (Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide has also been shown to increase heart rate and blood pressure, as well as cause thermogenesis and hyperthermia.

Advantages and Limitations for Lab Experiments

One advantage of (Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide for lab experiments is its ability to selectively activate dopamine receptors in the brain. This allows researchers to study the effects of dopamine receptor activation in a controlled manner. However, one limitation of (Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide is its potential for toxicity at high doses, which may limit its usefulness for certain experiments.

Future Directions

There are a number of potential future directions for research on (Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide. One area of interest is its potential as a therapeutic agent for the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Further research is needed to fully understand its mechanism of action and potential therapeutic benefits. Additionally, (Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide may have applications in the field of drug discovery, as a potential lead compound for the development of new dopamine receptor agonists.

Synthesis Methods

(Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide can be synthesized using a variety of methods, including the reaction of 2-cyano-N-cyclopentylacrylamide with o-aminophenol in the presence of a base. Other methods include the reaction of 2-cyano-N-cyclopentylacrylamide with 2-amino-5-bromobenzoxazole or the reaction of 2-cyano-N-cyclopentylacrylamide with 2-aminobenzoxazole.

Scientific Research Applications

(Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide has been extensively studied for its potential applications in scientific research. One area of interest is its potential as a therapeutic agent for the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. (Z)-3-(1,2-Benzoxazol-5-yl)-2-cyano-N-cyclopentylprop-2-enamide has been shown to exhibit dopamine receptor agonist activity, which may make it a promising candidate for the treatment of these disorders.